Cas no 53279-84-8 ((2-Amino-3-iodophenyl)methanol)

• Product Name: (2-Amino-3-iodophenyl)methanol
• CAS No: 53279-84-8
• MF: C₇H₈INO
• MW: 249.048994064331
• CID: 4963847
• Update Time: 2025-05-19

(2-Amino-3-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-AMINO-3-IODOPHENYL)METHANOL
• 2-Amino-3-iodobenzyl alcohol
• (2-Amino-3-iodophenyl)methanol

• Inchi： 1S/C7H8INO/c8-6-3-1-2-5(4-10)7(6)9/h1-3,10H,4,9H2
• InChI Key： NMBWDKXNUICAPE-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(CO)=C1N

Computed Properties

• Exact Mass: 248.96506 g/mol
• Monoisotopic Mass: 248.96506 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.05
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2

Additional information on (2-Amino-3-iodophenyl)methanol

Comprehensive Overview of (2-Amino-3-iodophenyl)methanol (CAS No. 53279-84-8)

(2-Amino-3-iodophenyl)methanol, with the CAS number 53279-84-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its amino and hydroxymethyl functional groups attached to an iodinated benzene ring, serves as a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for constructing complex molecules, particularly in drug discovery and material science applications.

The growing interest in iodoarenes and amino alcohols has propelled research into (2-Amino-3-iodophenyl)methanol. Scientists are exploring its potential in cross-coupling reactions, a hot topic in modern organic synthesis. Recent studies highlight its role in palladium-catalyzed reactions, which are pivotal for creating biaryl structures used in agrochemicals and pharmaceuticals. This aligns with the surge in searches for "efficient synthetic routes for iodoarenes" and "applications of amino alcohols in drug design."

From a structural-activity relationship perspective, the iodine atom in 53279-84-8 offers excellent leaving-group properties, facilitating nucleophilic substitutions. Meanwhile, the hydroxymethyl group provides a handle for further derivatization, making it a sought-after building block. Researchers investigating "functional group compatibility in heterocyclic synthesis" often reference this compound due to its balanced reactivity profile.

In the context of green chemistry trends, (2-Amino-3-iodophenyl)methanol has been evaluated for atom-economical transformations. Laboratories focusing on sustainable halogenation methods frequently discuss this compound's role in minimizing waste generation. This resonates with the increasing online queries about "eco-friendly aryl iodide preparation" and "catalytic recycling in iodoarene chemistry."

The compound's spectroscopic properties also warrant discussion. Its distinct NMR fingerprint (particularly the amine proton resonance around δ 4.5-5.0 ppm) and IR absorption bands (notably the O-H stretch at ~3300 cm⁻¹) make it easily identifiable. These characteristics are frequently searched by analytical chemists using terms like "spectral data for iodinated anilines" and "characterization of amino alcohols by mass spectrometry."

Stability considerations for CAS 53279-84-8 reveal optimal storage under inert atmosphere to prevent oxidative degradation of the benzylic alcohol moiety. This practical aspect generates substantial discussion in forums addressing "long-term storage of sensitive aryl iodides." The compound's moderate solubility in polar aprotic solvents like DMF or DMSO further enhances its utility in diverse reaction conditions.

Emerging applications in medicinal chemistry spotlight (2-Amino-3-iodophenyl)methanol as a precursor for thyroid hormone analogs. With rising searches for "iodine-containing bioactive molecules," researchers are investigating its incorporation into targeted therapeutics. The compound's ability to participate in both electrophilic and nucleophilic transformations makes it particularly valuable for structure-activity optimization campaigns.

From a safety-by-design perspective, proper handling of 53279-84-8 involves standard precautions for amino alcohols and aryl iodides. While not classified as hazardous under normal conditions, best practices recommend glovebox techniques for air-sensitive manipulations. This operational guidance frequently appears in searches related to "best practices for handling iodinated building blocks."

The commercial availability of (2-Amino-3-iodophenyl)methanol through specialty chemical suppliers has increased its accessibility for high-throughput screening applications. Procurement-related searches often include terms like "bulk suppliers of CAS 53279-84-8" and "custom synthesis of iodinated aniline derivatives," reflecting market demand.

Future research directions may explore its potential in photoredox catalysis and C-H activation processes, two rapidly growing areas in synthetic methodology. The compound's redox-active iodine center positions it as an interesting candidate for these cutting-edge applications, aligning with trending searches for "new roles of iodoarenes in catalysis."